![molecular formula C18H25N5O2 B2777813 N-(4-ethoxyphenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide CAS No. 1021105-39-4](/img/structure/B2777813.png)
N-(4-ethoxyphenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide, also known as EMAP, is a compound that has been synthesized and studied for its potential application in scientific research. EMAP is a small molecule that has shown promise as a tool for studying certain biochemical and physiological processes. In
Scientific Research Applications
Anticancer Activity
A series of compounds, including variations of the core structure of N-(4-ethoxyphenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide, have been synthesized and evaluated for their anticancer activity against various human cancer cell lines. These compounds showed promising anticancer properties, particularly against human cervical carcinoma (HeLa) and human breast carcinoma (MCF-7) cell lines. Molecular docking studies supported the structure-activity relationship, highlighting the potential of these compounds in cancer therapy (Boddu et al., 2018).
Antimicrobial and Antifungal Activities
Research has also focused on the antimicrobial and antifungal capabilities of derivatives of this compound. Novel derivatives were synthesized and showed excellent antibacterial and antifungal activities, comparing favorably with standard drugs. These findings underscore the potential use of these compounds in treating infections caused by various microorganisms (Rajkumar et al., 2014).
Anticonvulsant Activity
The modification of the core chemical structure to explore anticonvulsant activity has been another area of interest. Certain omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, related in structure to this compound, exhibited significant anticonvulsant properties. This suggests potential applications in the development of new treatments for epilepsy and other seizure disorders (Aktürk et al., 2002).
Antioxidant Activity
Coordination complexes constructed from pyrazole-acetamide derivatives, sharing functional groups with the compound of interest, have demonstrated significant antioxidant activity. This activity was assessed through various in vitro assays, indicating the potential for these compounds to mitigate oxidative stress-related cellular damage (Chkirate et al., 2019).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O2/c1-3-25-16-6-4-15(5-7-16)20-17(24)14-22-10-12-23(13-11-22)18-19-8-9-21(18)2/h4-9H,3,10-14H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDJARWBCBDYPSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=NC=CN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.